Cas no 2228253-97-0 (3-({6-methylimidazo2,1-b1,3thiazol-5-yl}methyl)azetidin-3-ol)

3-({6-methylimidazo[2,1-b][1,3]thiazol-5-yl}methyl)azetidin-3-ol is a heterocyclic compound featuring a fused imidazothiazole core linked to an azetidine ring bearing a hydroxyl group. This structure imparts unique physicochemical properties, including enhanced solubility and stability, making it a valuable intermediate in pharmaceutical synthesis. The presence of both nitrogen and sulfur heteroatoms within the imidazothiazole moiety contributes to its potential bioactivity, particularly in medicinal chemistry applications. The azetidine ring’s constrained geometry and hydroxyl functionality further enhance its utility as a scaffold for drug design, offering opportunities for selective modifications. Its well-defined synthetic route ensures reproducibility, supporting its use in research and development.
3-({6-methylimidazo2,1-b1,3thiazol-5-yl}methyl)azetidin-3-ol structure
2228253-97-0 structure
Product Name:3-({6-methylimidazo2,1-b1,3thiazol-5-yl}methyl)azetidin-3-ol
CAS No:2228253-97-0
MF:C10H13N3OS
MW:223.294720411301
CID:5897103
PubChem ID:165712164
Update Time:2025-05-30

3-({6-methylimidazo2,1-b1,3thiazol-5-yl}methyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

    • 3-({6-methylimidazo2,1-b1,3thiazol-5-yl}methyl)azetidin-3-ol
    • EN300-1762922
    • 2228253-97-0
    • 3-({6-methylimidazo[2,1-b][1,3]thiazol-5-yl}methyl)azetidin-3-ol
    • Inchi: 1S/C10H13N3OS/c1-7-8(4-10(14)5-11-6-10)13-2-3-15-9(13)12-7/h2-3,11,14H,4-6H2,1H3
    • InChI Key: MBWLQZCGWSWGIZ-UHFFFAOYSA-N
    • SMILES: S1C=CN2C1=NC(C)=C2CC1(CNC1)O

Computed Properties

  • Exact Mass: 223.07793322g/mol
  • Monoisotopic Mass: 223.07793322g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 77.8Ų

3-({6-methylimidazo2,1-b1,3thiazol-5-yl}methyl)azetidin-3-ol Pricemore >>

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3-({6-methylimidazo2,1-b1,3thiazol-5-yl}methyl)azetidin-3-ol Related Literature

Additional information on 3-({6-methylimidazo2,1-b1,3thiazol-5-yl}methyl)azetidin-3-ol

Compound CAS No 2228253-97-0: 3-({6-methylimidazo[2,1-b]1,3-thiazol-5-yl}methyl)azetidin-3-ol

The compound CAS No 2228253-97-0, also known as 3-({6-methylimidazo[2,1-b]1,3-thiazol-5-yl}methyl)azetidin-3-ol, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and materials science.

The molecular structure of this compound is characterized by a fused imidazo[1,2-b]thiazole ring system, which is a heterocyclic structure containing nitrogen and sulfur atoms. The presence of the azetidine ring further enhances its structural complexity and functional versatility. The azetidine ring, a four-membered cyclic ether, contributes to the compound's stability and reactivity, making it an interesting candidate for various chemical transformations.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Researchers have explored its ability to act as a scaffold for drug design, particularly in the context of targeting specific biological pathways associated with diseases such as cancer and neurodegenerative disorders. The imidazo[1,2-b]thiazole moiety has been shown to exhibit potent bioactivity, including anti-inflammatory and antioxidant properties.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The synthesis pathway typically begins with the preparation of the imidazo[1,2-b]thiazole ring system, followed by the introduction of the azetidine moiety through appropriate coupling reactions. The optimization of reaction conditions has been a focus of recent research to enhance yield and purity.

The compound's unique properties also make it a valuable tool in materials science. Its ability to form stable complexes with metal ions has led to its exploration in the development of coordination polymers and metalloorganic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies.

From an environmental perspective, this compound has been studied for its biodegradability and ecological impact. Research indicates that under certain conditions, it can undergo microbial degradation, reducing its persistence in the environment. However, further studies are required to fully understand its environmental fate and potential risks.

In conclusion, CAS No 2228253-97-0 represents a versatile molecule with diverse applications across multiple disciplines. Its structural features and functional groups make it an attractive candidate for both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing scientific knowledge and technological innovation.

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